Cas no 450345-72-9 (6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine)

• Product Name: 6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine
• CAS No: 450345-72-9
• MF: C₁₀H₁₅N₅O₂
• MW: 237.258401155472
• CID: 6127189
• PubChem ID: 4321730
• Update Time: 2025-10-12

6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine
• 4-Pyrimidinamine, 6-(2-methyl-1-piperidinyl)-5-nitro-
• 6-(2-methyl-1-piperidinyl)-5-nitro-4-pyrimidinamine
• Q27210369
• HMS2733K11
• AB00579283-02
• 450345-72-9
• Oprea1_368105
• VU0493909-1
• AKOS016188894
• CHEBI:121797
• F0543-0220
• CHEMBL1367439
• SCHEMBL15503739
• MLS-0250191.0001
• AKOS002900120
• SMR000323058
• [6-(2-methylpiperidino)-5-nitro-pyrimidin-4-yl]amine
• BDBM69260
• 6-(2-methylpiperidin-1-yl)-5-nitro-pyrimidin-4-amine
• cid_4321730
• SR-01000570809
• SR-01000570809-1
• MLS000683234

• Inchi： 1S/C10H15N5O2/c1-7-4-2-3-5-14(7)10-8(15(16)17)9(11)12-6-13-10/h6-7H,2-5H2,1H3,(H2,11,12,13)
• InChI Key： FTJQTRQPROZQMN-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCCC2C)=C([N+]([O-])=O)C(N)=N1

Computed Properties

• Exact Mass: 237.12257474g/mol
• Monoisotopic Mass: 237.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine

Comprehensive Overview of 6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine (CAS No. 450345-72-9)

6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine (CAS No. 450345-72-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This nitropyrimidine derivative is characterized by its unique molecular structure, which combines a pyrimidine core with a 2-methylpiperidine substituent and a nitro functional group. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's nitropyrimidine scaffold is a key motif in many biologically active molecules, often associated with antimicrobial, antiviral, and anticancer properties. Researchers have explored its potential as a building block for designing novel therapeutics, especially in the context of targeting enzyme inhibition and signal transduction pathways. Its CAS No. 450345-72-9 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for 6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine has increased due to its relevance in high-throughput screening and combinatorial chemistry. These techniques are critical for identifying lead compounds in drug development, a topic frequently searched by professionals in the pharmaceutical industry. The compound's ability to interact with various biological targets has also made it a subject of interest in computational chemistry and molecular docking studies, which are hot topics in AI-driven drug discovery.

Another area where 6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine shows promise is in the synthesis of heterocyclic compounds, a class of molecules widely used in agrochemicals and materials science. Its nitro group and piperidine ring contribute to its versatility, enabling modifications that can enhance solubility, stability, or binding affinity. These attributes align with current trends in green chemistry and sustainable synthesis, which prioritize efficiency and environmental friendliness.

From a regulatory perspective, CAS No. 450345-72-9 is carefully documented to ensure compliance with global chemical inventory lists. Researchers and manufacturers must adhere to strict guidelines when handling and transporting this compound, although it is not classified as a hazardous material. Its safety profile and potential applications continue to be explored in peer-reviewed journals, making it a valuable subject for academic and industrial research.

In conclusion, 6-(2-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine represents a fascinating example of how nitropyrimidine derivatives can contribute to advancements in science and technology. Its structural complexity and functional diversity make it a compelling candidate for further investigation, particularly in the realms of drug design and materials innovation. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research.